Cas no 170465-15-3 (Benzyl 4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate)

• Product Name: Benzyl 4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate
• CAS No: 170465-15-3
• MF: C₂₁H₂₃N₃O₃
• MW: 365.425625085831
• CID: 4937484
• Update Time: 2025-06-08

Benzyl 4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate
• TQP0732
• A921285
• Benzyl 4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate

• Inchi： 1S/C21H23N3O3/c25-19-21(24(16-22-19)18-9-5-2-6-10-18)11-13-23(14-12-21)20(26)27-15-17-7-3-1-4-8-17/h1-10H,11-16H2,(H,22,25)
• InChI Key： RCBQSHWYAZPHPN-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C(=O)OCC3C=CC=CC=3)CC2)N(C2C=CC=CC=2)CN1

Computed Properties

• Exact Mass: 365.17394160 g/mol
• Monoisotopic Mass: 365.17394160 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.9
• Molecular Weight: 365.4

Additional information on Benzyl 4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate

Professional Introduction to Benzyl 4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate (CAS No. 170465-15-3)

Benzyl 4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate (CAS No. 170465-15-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the spirocyclic triazine family, characterized by its unique spiro[4.5]decane core, which imparts distinct structural and functional properties. The presence of multiple heterocyclic moieties and a phenyl group in its molecular architecture suggests potential applications in drug discovery and development, particularly in the design of novel bioactive molecules.

The< strong>Benzyl 4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate molecule exhibits a complex three-dimensional structure due to the spiro linkage between the cyclopentane and cyclohexane rings. This structural motif is known to enhance molecular rigidity and stability, which are critical factors in the design of pharmacophores. The compound’s< strong>phenyl substituent further contributes to its chemical diversity, enabling interactions with biological targets through hydrophobic and π-stacking effects.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their promising pharmacological properties. Spirocycles are often found in natural products and have shown efficacy in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The< strong>triazaspiro[4.5]decane scaffold in Benzyl 4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate is particularly intriguing because it combines the versatility of triazines with the spatial constraints imposed by the spirocyclic structure.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The carboxylate functionality at the 8-position provides a handle for further derivatization via esterification or amidation reactions, allowing chemists to tailor its properties for specific biological targets. Additionally, the presence of a benzyl group offers opportunities for solubility enhancements and metabolic stability improvements.

The synthesis of< strong>Benzyl 4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advances in organometallic chemistry and transition-metal-catalyzed reactions have enabled more efficient routes to such complex molecules. For instance, palladium-catalyzed cross-coupling reactions have been instrumental in constructing the spirocyclic framework.

Evidence from recent studies suggests that derivatives of triazaspirocycles exhibit notable biological activity. For example, modifications of the< strong>triazine ring have led to compounds with inhibitory effects on enzymes involved in cancer progression. Similarly, the< strong>phenyl substituent has been shown to enhance binding affinity to certain protein targets. These findings underscore the potential of Benzyl 4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate as a lead compound for further medicinal chemistry investigations.

The pharmaceutical industry is increasingly interested in developing drugs with novel mechanisms of action to combat resistant pathogens and diseases. The unique structural features of< strong>Benzyl 4-ofoxo-l -phenytl -l ,3 ,8 -triazaspirol [4 .5 ]decan e -s carbox ylate make it an attractive candidate for such endeavors. Its ability to modulate multiple biological pathways simultaneously could lead to synergistic therapeutic effects.

In conclusion, Benzyl 4-ofoxo-l -phenytl -l ,3 ,8 -triazaspirol [4 .5 ]decan e -s carbox ylate (CAS No. 170465-l5 -3) represents a promising area of research in medicinal chemistry. Its complex molecular architecture and functional diversity position it as a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. As synthetic methodologies continue to evolve, the accessibility of such intricate molecules will likely increase, paving the way for innovative therapeutic strategies.